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Compound of Interest

Compound Name: Phenethyl acetate-d3

Cat. No.: B12308480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Phenethyl acetate-d3 as

an internal standard for the accurate quantification of phenethyl acetate in yeast metabolism

studies. The protocols outlined below are intended for researchers in fields such as metabolic

engineering, food science, and drug discovery who are investigating the production of flavor

and aroma compounds by yeast, particularly Saccharomyces cerevisiae.

Introduction
Phenethyl acetate is a significant flavor and aroma compound found in many fermented foods

and beverages, imparting desirable floral and fruity notes, such as rose and honey.[1][2] Its

production in yeast is primarily linked to the Ehrlich pathway, where L-phenylalanine is

catabolized to 2-phenylethanol, which is subsequently esterified to form phenethyl acetate.[3]

[4][5][6] Understanding and quantifying the production of this ester is crucial for controlling the

sensory profile of products like wine and beer and for engineering yeast strains with enhanced

flavor-producing capabilities.

The use of a stable isotope-labeled internal standard, such as Phenethyl acetate-d3, is the

gold standard for accurate quantification of volatile organic compounds by mass spectrometry.

This method, known as isotope dilution mass spectrometry, corrects for variations in sample

preparation and instrument response, ensuring high precision and accuracy.[7][8][9][10]
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Application: Quantitative Analysis of Phenethyl
Acetate in Yeast Fermentation Broth
This protocol details the use of Phenethyl acetate-d3 as an internal standard for the

quantification of endogenously produced phenethyl acetate in a yeast fermentation culture

using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-

mass spectrometry (GC-MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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